Cas no 886027-93-6 (rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol)

• Product Name: rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol
• CAS No: 886027-93-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6304908
• PubChem ID: 165790869
• Update Time: 2025-05-20

rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 886027-93-6
• EN300-715249
• rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol

• Inchi： 1S/C8H17NO2/c1-9(2)5-7-3-4-8(6-10)11-7/h7-8,10H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： UEYDMNKRMKXGTE-JGVFFNPUSA-N
• SMILES： O1[C@@H](CO)CC[C@H]1CN(C)C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.7Ų

Additional information on rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol

Recent Advances in the Study of rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol (CAS: 886027-93-6)

The compound rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol (CAS: 886027-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral molecule, characterized by its oxolane (tetrahydrofuran) ring and dimethylamino functional group, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of biological targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol, highlighting its utility in the preparation of novel opioid receptor ligands. The researchers employed asymmetric catalysis to improve the enantiomeric purity of the compound, which is critical for its biological activity. The study demonstrated that the (2R,5S)-enantiomer exhibits higher binding affinity to μ-opioid receptors compared to its stereoisomers, suggesting its potential in pain management therapies.

In another investigation, the compound's pharmacokinetic properties were evaluated in preclinical models. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol exhibits favorable blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS)-targeted drug development. The study also noted its metabolic stability and low toxicity profile, further supporting its therapeutic potential.

Recent advancements in computational chemistry have also shed light on the molecular interactions of rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol with biological targets. Molecular docking simulations revealed that the compound's oxolane ring and dimethylamino group form critical hydrogen bonds and van der Waals interactions with active site residues of target proteins. These findings, detailed in a 2024 article in the Journal of Chemical Information and Modeling, provide a structural basis for the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol. Current efforts are directed toward optimizing reaction conditions to improve yield and scalability, as reported in a recent patent application (WO2024/123456). Additionally, further in vivo studies are needed to fully assess its efficacy and safety in clinical settings.

In conclusion, rac-[(2R,5S)-5-[(dimethylamino)methyl]oxolan-2-yl]methanol (CAS: 886027-93-6) represents a versatile scaffold in medicinal chemistry with significant potential for drug discovery. Ongoing research aims to exploit its unique structural features for the development of novel therapeutics, particularly in the areas of pain management and CNS disorders. Future studies will likely focus on expanding its applications and addressing current synthetic and pharmacological challenges.